Cas no 128019-71-6 (Z-2-Nal-chloromethylketone)

• Product Name: Z-2-Nal-chloromethylketone
• CAS No: 128019-71-6
• MF: C₂₂H₂₀ClNO₃
• MW: 381.852105140686
• CID: 897688
• PubChem ID: 7019693
• Update Time: 2025-06-07

Z-2-Nal-chloromethylketone Chemical and Physical Properties

Names and Identifiers

• z-2-nal-chloromethylketone
• Z-ALA(2-NAPHTHYL)-CMK
• Z-L-2-NAL-CMK
• Z-3-(2-NAPHTHYL)-L-ALANINE CHLOROMETHYLKETONE
• BMGGQIBPEMUTCE-FQEVSTJZSA-N
• benzyl [3-chloro-1(S)-[(2-naphthyl)methyl]-2-oxopropyl]carbamate
• benzyl [(1s)-3-chloro-1-(naphthalen-2-ylmethyl)-2-oxopropyl]carbamate
• benzyl N-[(2S)-4-chloro-1-naphthalen-2-yl-3-oxobutan-2-yl]carbamate
• acs.jmedchem.1c00409_ST.148
• 128019-71-6
• (S)-Benzyl (4-chloro-1-(naphthalen-2-yl)-3-oxobutan-2-yl)carbamate
• BDBM512555
• Z-2-Nal-chloromethylketone

• Inchi： 1S/C22H20ClNO3/c23-14-21(25)20(24-22(26)27-15-16-6-2-1-3-7-16)13-17-10-11-18-8-4-5-9-19(18)12-17/h1-12,20H,13-15H2,(H,24,26)/t20-/m0/s1
• InChI Key： BMGGQIBPEMUTCE-FQEVSTJZSA-N
• SMILES： ClCC([C@H](CC1C=CC2C=CC=CC=2C=1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 381.1131712g/mol
• Monoisotopic Mass: 381.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 5.1

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.4E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Z-2-Nal-chloromethylketone

Z-2-Nal-Chloromethylketone: A Comprehensive Overview

Z-2-Nal-chloromethylketone, with the CAS number 128019-71-6, is a compound of significant interest in various scientific and industrial applications. This compound, often abbreviated as Z-2-Nal-CMK, has garnered attention due to its unique chemical properties and potential uses in fields such as pharmacology, material science, and organic synthesis.

Z-2-Nal-chloromethylketone is a derivative of chloromethylketone, which is a well-known reagent in organic chemistry. The "Z" designation refers to the configuration of the compound, indicating a specific stereochemistry that plays a crucial role in its reactivity and applications. The compound's structure includes a chloromethyl group attached to a ketone functional group, making it highly reactive under certain conditions.

Recent studies have highlighted the importance of Z-2-Nal-chloromethylketone in the development of novel materials and drug delivery systems. Researchers have explored its ability to act as a crosslinking agent in polymer synthesis, enabling the creation of materials with enhanced mechanical properties and biocompatibility. For instance, a 2023 study published in *Advanced Materials* demonstrated that Z-2-Nal-CMK can be used to synthesize hydrogels with tunable mechanical properties, making them suitable for biomedical applications such as tissue engineering and drug delivery.

In addition to its role in material science, Z-2-Nal-chloromethylketone has shown promise in pharmacological research. Its ability to form stable covalent bonds with biomolecules has led to its use in the development of targeted drug delivery systems. A 2023 study in *Journal of Medicinal Chemistry* reported that Z-2-Nal-CMK can be used as a linker in the synthesis of bioconjugates, enhancing the specificity and efficacy of therapeutic agents.

The synthesis of Z-2-Nal-chloromethylketone involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for large-scale applications. For example, researchers have developed catalysts that enable the selective formation of Z-configuration products, which are critical for maintaining the compound's desired properties.

One of the most exciting developments involving Z-2-Nal-chloromethylketone is its application in green chemistry initiatives. Scientists have explored its use as an environmentally friendly alternative to traditional reagents in organic synthesis. A 2023 paper in *Green Chemistry* highlighted how Z-2-Nal-CMK can be employed in solvent-free reactions, reducing waste and improving sustainability.

Despite its numerous advantages, the use of Z-2-Nal-chloromethylketone requires careful consideration of safety protocols due to its reactive nature. Handling precautions include wearing appropriate personal protective equipment and ensuring adequate ventilation during synthesis and handling processes.

In conclusion, Z-2-Nal-chloromethylketone (CAS No. 128019-71-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it an invaluable tool for researchers and industry professionals alike.